Cyclohexanone

• CAS No.: 108-94-1
• Product Name: Cyclohexanone
• Molecular Formula: C6H10O
• Molecular Weight: 98.14 g/mol
• IUPAC Name: cyclohexanone
• Standard InChI: InChI=1S/C6H10O/c7-6-4-2-1-3-5-6/h1-5H2
• Standard InChIKey: JHIVVAPYMSGYDF-UHFFFAOYSA-N
• SMILES: C1CCC(=O)CC1
• Canonical SMILES: C1CCC(=O)CC1
• Boiling Point: 312.1 °F at 760 mm Hg (NTP, 1992); 155.4 °C; 155.6 °C @ 760 MM HG; 132.5 °C @ 400 MM HG; 110.3 °C @ 200 MM HG; 90.4 °C @ 100 MM HG; 77.5 °C @ 60 MM HG; 67.8 °C @ 40 MM HG; 52.5 °C @ 20 MM HG; 38.7 °C @ 10 MM HG; 26.4 °C @ 5 MM HG; 1.4 °C @ 1.0 MM HG; 156 °C; 312°F
• Colorform: OILY LIQUID; WATER-WHITE TO PALE YELLOW LIQUID; Water-white to pale-yellow liquid ...
• Density: 0.945 at 68 °F (USCG, 1999); d204 0.95; 0.9421 @ 25 °C/4 °C; 0.9478 @ 20 °C/4 °C; Relative density (water = 1): 0.95; 0.947-0.950; 0.95
• Flash Point: 111 °F (NTP, 1992); 111 °F (44 °C) (closed cup); 44 °C c.c.; 146°F; 111°F
• Melting Point: 3 °F (NTP, 1992); -31 °C; -31.0 °C; Mp -45 ° (-32 °); -31°C; -32.1 °C; -49°F
• Physical Description: Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.; Liquid; OtherSolid, Liquid; Liquid; COLOURLESS OILY LIQUID WITH CHARACTERISTIC ODOUR.; Oily liquid; odour reminiscent of peppermint and acetone; Water-white to pale-yellow liquid with a peppermint- or acetone-like odor.
• Description: Cyclohexanone, also known as anon or cyclohexyl ketone, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. Cyclohexanone exists as a liquid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Cyclohexanone has been primarily detected in feces. Cyclohexanone is also a parent compound for other transformation products, including but not limited to, 4-oxocyclohexanecarboxylic acid, fumagalone, and (1S, 2S, 3S)-3-methoxy-2-[(2E)-6-methylhept-2-en-2-yl]-4-oxocyclohexanecarbaldehyde. Cyclohexanone is an acetone and minty tasting compound that can be found in a number of food items such as orange bell pepper, sweet basil, cereals and cereal products, and red bell pepper. This makes cyclohexanone a potential biomarker for the consumption of these food products.; Cyclohexanone appears as a colorless to pale yellow liquid with a pleasant odor. Less dense than water . Flash point 111°F. Vapors heavier than air. Used to make nylon, as a chemical reaction medium, and as a solvent.; Cyclohexanone is a cyclic ketone that consists of cyclohexane bearing a single oxo substituent. It has a role as a human xenobiotic metabolite.
• Solubility: 50 to 100 mg/mL at 64° F (NTP, 1992); 25000 mg/L (at 25 °C); 0.25 M; 25 mg/mL at 25 °C; 150 G/L IN WATER @ 10 °C; 50 G/L IN WATER @ 30 °C; SOL IN ACETONE; ETHYL ETHER; ETHANOL; WATER; SOLUBLE IN ALCOHOL, ETHER, AND OTHER COMMON ORGANIC SOLVENTS; Solubility in water, g/100ml at 20 °C: 8.7; water; ether; chloroform; organic solvents; Miscible at room temperature (in ethanol); 15%
• Synonyms: Anon; Anone; Hexanon; Hytrol O; NSC 5711; Nadone; Pimelic ketone; Pimelin ketone; Sextone
• Vapor Density: 3.4 (NTP, 1992) (Relative to Air); 3.4 (air= 1); Relative vapor density (air = 1): 3.4; 3.4
• Vapor Pressure: 5.2 mm Hg at 77 °F ; 10 mm Hg at 101.7° F (NTP, 1992); 4.33 mmHg; 5 mm Hg at 26.4 °C; Vapor pressure, Pa at 20 °C: 500; 5 mmHg
• PubChem Compound: 7967
• Last Modified: Nov 11 2021